Cas no 1955499-51-0 (2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol hydrochloride)

• Product Name: 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol hydrochloride
• CAS No: 1955499-51-0
• MF: C₁₁H₁₅ClFNO
• MW: 231.69430565834
• MDL: MFCD29991665
• CID: 4631201
• PubChem ID: 122360210
• Update Time: 2025-08-03

2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-fluoro-4-(3-pyrrolidinyl)-, hydrochloride (1:1)
• [2-fluoro-4-(pyrrolidin-3-yl)phenyl]methanol hydrochloride
• 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol hydrochloride

• MDL： MFCD29991665
• Inchi： 1S/C11H14FNO.ClH/c12-11-5-8(1-2-10(11)7-14)9-3-4-13-6-9;/h1-2,5,9,13-14H,3-4,6-7H2;1H
• InChI Key： IEFDSESQKUMAPP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C2CNCC2)=C1)CO.Cl

Additional information on 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol hydrochloride

Introduction to 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol hydrochloride (CAS No. 1955499-51-0)

2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol hydrochloride, identified by the CAS number 1955499-51-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro substituent and a pyrrolidine moiety, contribute to its unique chemical and pharmacological properties.

The fluoro group at the 2-position of the phenyl ring introduces a level of metabolic stability and lipophilicity that is often desirable in drug design. Fluorinated aromatic compounds are well-documented for their ability to enhance binding affinity and prolong drug half-life, which are critical factors in developing effective pharmaceuticals. Additionally, the pyrrolidin-3-yl substituent at the 4-position adds another layer of complexity to the molecule, influencing its interactions with biological targets and potentially modulating its pharmacokinetic profile.

The hydrochloride salt form of this compound (2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol hydrochloride) enhances its solubility in aqueous solutions, which is a crucial consideration for formulation development and bioavailability studies. This solubility improvement can facilitate more efficient drug delivery systems and improve patient compliance in therapeutic regimens.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the fluoro group and the pyrrolidin-3-yl moiety interact favorably with specific amino acid residues in target proteins, leading to strong binding affinities. These interactions are often mediated through hydrogen bonding, hydrophobic interactions, and π-stacking effects, which contribute to the compound's overall efficacy.

In the realm of drug discovery, 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol hydrochloride has been explored as a potential lead compound for various therapeutic indications. Preliminary studies indicate that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis and inflammatory bowel disease. Furthermore, its structural motifs are reminiscent of molecules known to modulate central nervous system (CNS) activity, suggesting potential applications in neurodegenerative disorders.

The synthesis of 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include fluorination reactions, nucleophilic substitution at the phenyl ring, and subsequent functional group transformations to introduce the pyrrolidine moiety. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have streamlined these processes, making large-scale production more feasible.

Quality control and analytical characterization are paramount when dealing with pharmaceutical intermediates like 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol hydrochloride. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm molecular structure and assess purity. These analytical methods provide critical data for regulatory submissions and ensure that the compound meets stringent pharmaceutical standards.

The pharmacokinetic properties of 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol hydrochloride are another area of active investigation. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the fluoro group appears to influence its metabolic pathways, potentially leading to a longer half-life compared to non-fluorinated analogs. Additionally, the pyrrolidine ring may contribute to tissue distribution by interacting with plasma proteins.

From a medicinal chemistry perspective, analog design plays a pivotal role in optimizing the properties of 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol hydrochloride. By systematically modifying substituents on the phenyl ring or replacing the pyrrolidine moiety with other heterocyclic structures, researchers can fine-tune biological activity while minimizing side effects. Such efforts often involve high-throughput screening (HTS) campaigns combined with structure-based drug design (SBDD) approaches to identify lead compounds with enhanced therapeutic potential.

The regulatory landscape for novel compounds like 2-fluoro-4-(pyrrolidin-3-yl)phenylmethanol hydrochloride is stringent but well-defined. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data on safety, efficacy, and quality before approving new drugs for clinical use. This includes preclinical studies in vitro and in vivo, followed by Phase I-IIIII clinical trials involving human subjects.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated progress in evaluating 2-fluoro-4-(pyrrolidin-3-y1)-phenylmethanol hydrochloride for therapeutic applications. Preclinical data generated from these collaborations provide valuable insights into its potential as a drug candidate or an intermediate for further development by larger biotech firms or multinational pharmaceutical corporations.

The future prospects for 2-fluoro-4-(pyrrolidin--3-y1)-phenylmethanol hydrochloride appear promising given its unique structural features and demonstrated biological activity. Continued research into its mechanism of action will be essential for identifying suitable therapeutic indications and optimizing dosing regimens. Additionally, exploring novel synthetic routes could enhance cost-efficiency and scalability for industrial production.